Cas no 120892-21-9 (N-(tert-Butyl)-3-isopropyl-4-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazole-1-carboxamide)

N-(tert-Butyl)-3-isopropyl-4-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazole-1-carboxamide structure
120892-21-9 structure
Product Name:N-(tert-Butyl)-3-isopropyl-4-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazole-1-carboxamide
CAS No:120892-21-9
MF:C11H20N4O2
MW:240.302102088928
CID:1039654
PubChem ID:14349702
Update Time:2025-04-20

N-(tert-Butyl)-3-isopropyl-4-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazole-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(tert-Butyl)-3-isopropyl-4-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazole-1-carboxamide
    • N-tert-butyl-3-isopropyl-4-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazole-1-carboxamide
    • A804714
    • AK104521
    • ANW-71249
    • CTK8C4194
    • KB-258319
    • DTXSID50559255
    • N-tert-butyl-4-methyl-5-oxidanylidene-3-propan-2-yl-1,2,4-triazole-1-carboxamide
    • AKOS016008296
    • N-tert-butyl-4-methyl-5-oxo-3-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazole-1-carboxamide
    • DB-009244
    • 120892-21-9
    • N-tert-butyl-4-methyl-5-oxo-3-propan-2-yl-1,2,4-triazole-1-carboxamide
    • MDL: MFCD11870865
    • Inchi: 1S/C11H20N4O2/c1-7(2)8-13-15(10(17)14(8)6)9(16)12-11(3,4)5/h7H,1-6H3,(H,12,16)
    • InChI Key: XJFTZSRTDVBPAG-UHFFFAOYSA-N
    • SMILES: O=C(N1C(N(C)C(C(C)C)=N1)=O)NC(C)(C)C

Computed Properties

  • Exact Mass: 240.15862589g/mol
  • Monoisotopic Mass: 240.15862589g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 65Ų

N-(tert-Butyl)-3-isopropyl-4-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazole-1-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A449037781-1g
N-(tert-Butyl)-3-isopropyl-4-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazole-1-carboxamide
120892-21-9 95%
1g
$366.08 2023-09-04
TRC
N076005-25mg
N-(tert-Butyl)-3-isopropyl-4-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazole-1-carboxamide
120892-21-9
25mg
$ 100.00 2022-06-03
TRC
N076005-50mg
N-(tert-Butyl)-3-isopropyl-4-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazole-1-carboxamide
120892-21-9
50mg
$ 165.00 2022-06-03
TRC
N076005-100mg
N-(tert-Butyl)-3-isopropyl-4-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazole-1-carboxamide
120892-21-9
100mg
$ 265.00 2022-06-03
Chemenu
CM280750-1g
N-(tert-Butyl)-3-isopropyl-4-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazole-1-carboxamide
120892-21-9 95%
1g
$392 2023-03-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1672623-1g
N-(tert-butyl)-3-isopropyl-4-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazole-1-carboxamide
120892-21-9 98%
1g
¥3449.00 2024-08-09
Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.